Cas no 898437-22-4 (7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-methyl-8-[4-[(2-methylphenyl)methyl]-1-piperazinyl]-
- 7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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- Inchi: 1S/C22H30N6O2/c1-4-5-10-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-13-11-26(12-14-27)15-17-9-7-6-8-16(17)2/h6-9H,4-5,10-15H2,1-3H3,(H,24,29,30)
- InChI Key: HJCHPGJEEZWFKU-UHFFFAOYSA-N
- SMILES: N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2C)CC1
7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0042-2μmol |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-5μmol |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 5μl |
$63.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-10μmol |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 10μl |
$69.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-20μmol |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 20μl |
$79.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-1mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-2mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-3mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-4mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 4mg |
$66.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-5mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 5mg |
$69.0 | 2023-07-06 | |
| Life Chemicals | F2636-0042-10mg |
7-butyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898437-22-4 | 90%+ | 10mg |
$79.0 | 2023-07-06 |
7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Professional Introduction to Compound with CAS No. 898437-22-4 and Product Name: 7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
The compound in question, identified by the CAS number 898437-22-4, is a highly specialized molecule with a complex chemical structure. Its systematic name, 7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, highlights its intricate architecture, which includes multiple functional groups and heterocyclic rings. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research.
The core structure of this molecule consists of a purine derivative, which is a well-known scaffold in the design of bioactive compounds. Purines are essential components of nucleic acids and have been extensively studied for their pharmacological properties. The presence of a 7-butyl substituent and a 3-methyl group in the purine ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.
One of the most striking features of this compound is the incorporation of a 4-(2-methylphenyl)methylpiperazine moiety. Piperazines are known for their role as pharmacophores in various therapeutic agents, particularly in antipsychotic and antidepressant medications. The specific substitution pattern on the piperazine ring enhances the compound's binding affinity to certain receptors, making it a promising candidate for further exploration in drug discovery.
The tetrahydro system within the purine derivative contributes to the molecule's overall flexibility and solubility characteristics. This structural feature is often exploited to improve oral bioavailability and metabolic stability, which are critical factors in pharmaceutical development. The 2,6-dione groups further reinforce the compound's heterocyclic nature, providing additional sites for chemical modification and functionalization.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on several key enzymes and receptors implicated in neurological disorders. The 7-butyl and methyl substituents, along with the piperazine moiety, are predicted to interact favorably with target proteins, potentially leading to therapeutic efficacy.
In vitro experiments have begun to validate these computational predictions. Initial assays indicate that this compound demonstrates moderate potency against certain enzyme targets, with promising selectivity profiles. The tetrahydro-purine core appears to be crucial for binding interactions, while the peripheral substituents fine-tune the pharmacological properties. These findings align with emerging research trends that emphasize the importance of structure-activity relationships (SAR) in optimizing drug candidates.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct key carbon-carbon bonds efficiently. This synthetic route not only highlights the versatility of modern organic methodologies but also underscores the challenges associated with handling complex molecular frameworks.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science, where its unique structural features may contribute to novel formulations or functional materials. The presence of multiple reactive sites allows for diverse derivatization strategies, opening up avenues for interdisciplinary innovation.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The 7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplifies how intricate molecular design can lead to breakthroughs in medicine and related fields. Future studies will focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By leveraging vast datasets and predictive models, researchers can rapidly screen large libraries of compounds for potential therapeutic activity. This high-throughput approach complements traditional experimental methods and has significantly reduced the time required to bring new drugs to market.
In conclusion,898437-22-4 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its systematic name,7-butyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, encapsulates its intricate architecture and highlights key pharmacophoric elements that make it an attractive candidate for further research. As scientific methodologies continue to advance,this compound will undoubtedly play a significant role in shaping future therapeutic strategies across multiple disciplines.
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